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Compound of Interest

5-Methoxy-2-
Compound Name:
(trifluoromethyl)pyridine

cat. No.: B1322062

An In-depth Technical Guide to the Safety and Handling of 5-Methoxy-2-
(trifluoromethyl)pyridine

This document provides a comprehensive overview of the safety and handling procedures for
5-Methoxy-2-(trifluoromethyl)pyridine (CAS No. 216766-13-1), intended for researchers,
scientists, and professionals in drug development. The information is compiled from various
safety data sheets to ensure a thorough understanding of the substance's properties and
associated hazards.

Hazard Identification and Classification

5-Methoxy-2-(trifluoromethyl)pyridine is classified as a hazardous chemical.[1] The primary
hazards associated with this compound are skin irritation, serious eye irritation, and potential
respiratory irritation.[2][3]

GHS Classification:

o Skin Irritation: Category 2[2]

o Serious Eye Irritation: Category 2[2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]

Signal Word: Warning[1][2]
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Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Physical and Chemical Properties

A summary of the known physical and chemical properties is presented below. It is important to
note that for several properties, specific data is not readily available in the provided sources.

Property Data Source(s)
CAS Number 216766-13-1 [1]
Molecular Formula C7H6F3NO [2]
Molecular Weight 177.12 g/mol [2]
Appearance Lighj[ yellow, solid or low o
melting solid
Odor No information available [1]
Melting Point/Range No data available [1]
Boiling Point/Range No information available [1]
Flash Point No information available [1]
Solubility Low water solubility is implied [1]

Toxicological Information

Detailed toxicological studies for this specific compound are not extensively reported. The
primary health effects are related to its irritant properties.
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Effect

Description

Source(s)

Acute Toxicity

No specific data is available.

[1]

Skin Contact

Causes skin irritation, which

may include redness.

[2]14]

Eye Contact

Causes serious eye irritation,
potentially leading to redness

and profuse watering.

[2]14]

Inhalation

May cause respiratory
irritation, potentially leading to
a sore throat, tightness in the

chest, coughing, or wheezing.

[1]14]

Ingestion

May cause soreness and
redness of the mouth and

throat.

[4]

Carcinogenicity

No information available to
indicate that this substance is

a carcinogen.

[1]

Sensitization

No information available.

[1]

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fumes, or vapors.[1][3]

Always work in a well-ventilated area, preferably in a chemical fume hood.[4]

Wash hands and any exposed skin thoroughly after handling.[1]
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o Wear appropriate personal protective equipment (see Section 5).[1]

o Keep away from incompatible materials such as strong oxidizing agents.[2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed when not in use.[1][4]

Store locked up.[1]

It is recommended to store under an inert atmosphere (e.g., Argon) as it may be air-
sensitive.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 5-Methoxy-2-
(trifluoromethyl)pyridine:

Eye/Face Protection: Chemical safety goggles or glasses are required.[2][4]

e Hand Protection: Wear protective gloves.[2][4] Double gloving with nitrile or neoprene gloves
is a good practice.[5]

» Skin and Body Protection: A lab coat or long-sleeved clothing is necessary.[2]

o Respiratory Protection: In case of insufficient ventilation or when dealing with dust, use a
NIOSH/MSHA or European Standard EN 136 approved respirator.[2][4]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH3258603&productDescription=5-METHOXY-2-TRIFLROMETHL+P+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3258603&productDescription=5-METHOXY-2-TRIFLROMETHL+P+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3258603&productDescription=5-METHOXY-2-TRIFLROMETHL+P+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3258603&productDescription=5-METHOXY-2-TRIFLROMETHL+P+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.benchchem.com/product/b1322062?utm_src=pdf-body
https://www.benchchem.com/product/b1322062?utm_src=pdf-body
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trifluoromethyl_pyridine_2_thiol.pdf
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Type of Exposure Immediate Action
g Move to fresh air.
Inhalation g Keep at rest.
! [ Wash with plenty of soap and water 7 ofiien e Medical Attention
Skin Contact > for at least 15 minutes. _ Y
Get medical advice/attention
- - - ; e . if you feel unwell or irritation persists.
Eye Contact Rinse cautiously with water for several minutes. tatiorT persists
Remove contact lenses if present.
if symptoms occur
4 Clean mouth with water.
Drink plenty of water.

Click to download full resolution via product page
Caption: First aid workflow for exposure to 5-Methoxy-2-(trifluoromethyl)pyridine.
Detailed First Aid Protocols:

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[1][2] If the person is not breathing, provide artificial respiration.[2] Call a POISON
CENTER or doctor if you feel unwell.[1][2]

o Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for
at least 15 minutes.[1][2] If skin irritation occurs, seek medical advice.[1][2] Contaminated
clothing should be removed and washed before reuse.[1]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] If present,
remove contact lenses if it is easy to do so and continue rinsing for at least 15 minutes.[1][2]
If eye irritation persists, get medical advice/attention.[1][2]

 Ingestion: If swallowed, clean the mouth with water and drink plenty of water afterwards.[1]
[2] Seek medical attention if symptoms occur.[1][2]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[4]

o Specific Hazards: In a fire, toxic fumes may be emitted, including carbon oxides (CO, CO2),
nitrogen oxides (NOx), and hydrogen fluoride (HF).[2][4]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.fishersci.at/store/msds?partNumber=10515660&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Response

Ensure adequate ventilation.

:

Wear appropriate PPE.

:

Prevent access to the contaminated area.

Containment & Cleanup

Do not create dust.

Sweep up or shovel the material.

Place in a suitable, closed container for disposal.

Disposal

Dispose of as hazardous waste according to regulations.

Click to download full resolution via product page

Caption: Workflow for handling a spill of 5-Methoxy-2-(trifluoromethyl)pyridine.

Detailed Accidental Release Protocols:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support
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Personal Precautions: Ensure adequate ventilation and wear the personal protective
equipment outlined in Section 5.[4] Unauthorized personnel should be kept away from the
spill area.[4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[4]

Methods for Cleaning Up: For a solid spill, sweep up and shovel the material into a suitable,
closed container for disposal.[2] Avoid creating dust.[4]

Stability and Reactivity

Reactivity: Based on available information, there are no known reactivity hazards.[2]

Chemical Stability: The compound is stable under normal storage and handling conditions.[1]

[2]
Conditions to Avoid: Incompatible products should be avoided.[1][2]
Incompatible Materials: Strong oxidizing agents are incompatible with this substance.[1][2]

Hazardous Decomposition Products: Under normal use, hazardous decomposition products
are not expected.[1] However, during combustion, it can emit toxic fumes like carbon oxides,
nitrogen oxides, and hydrogen fluoride.[2]

Hazardous Polymerization: Hazardous polymerization does not occur.[1][2]

Disposal Considerations

The disposal of 5-Methoxy-2-(trifluoromethyl)pyridine and its containers must be handled as

hazardous waste.[1] It is imperative to consult and comply with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

The material should be disposed of at an approved waste disposal plant.[1]

Experimental Protocols

The safety data sheets reviewed for this guide do not contain detailed experimental protocols

for determining the physical, chemical, or toxicological properties. These properties are

typically determined using standardized methods, such as those established by the OECD
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(Organisation for Economic Co-operation and Development) for chemical testing. For instance,
skin and eye irritation studies would generally follow OECD Guidelines 404 and 405,
respectively. However, the specific results of such tests on this compound are not provided in
the available documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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